Cas no 2171175-04-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171175-04-3
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6240072
• PubChem ID: 165515267
• Update Time: 2025-06-10

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid
• EN300-1499604
• 2171175-04-3
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C26H26N2O6/c1-26(2,3)22(24(30)31)28-23(29)21-20(12-13-33-21)27-25(32)34-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-13,19,22H,14H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m1/s1
• InChI Key： YGZXADPJLOYUCK-JOCHJYFZSA-N
• SMILES： O(C(NC1C=COC=1C(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid

Compound Introduction: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171175-04-3)

Introducing a sophisticated and highly specialized compound, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2171175-04-3. This compound represents a significant advancement in the realm of pharmaceutical chemistry and has garnered considerable attention due to its intricate molecular structure and potential therapeutic applications.

The molecular architecture of this compound is characterized by a complex arrangement of functional groups, including a furan moiety, a fluorenylmethoxycarbonyl group, and an aminoformamide linkage. These structural elements contribute to its unique chemical properties and reactivity, making it a valuable candidate for further research and development in medicinal chemistry.

The (2S)-configuration of the compound is particularly noteworthy, as stereochemistry plays a crucial role in the biological activity of many pharmaceutical agents. The specific stereochemical arrangement at the chiral center enhances the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects compared to its enantiomers.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing for more extensive exploration of its pharmacological properties. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. This level of synthetic sophistication underscores the compound's complexity and the expertise required to produce it on a scalable basis.

In the context of pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. Specifically, its interaction with enzymes involved in inflammation and cell signaling has been explored, highlighting its potential utility in treating chronic inflammatory diseases and metabolic disorders.

The fluorenylmethoxycarbonyl (Fmoc) group present in the molecule is particularly interesting from a chemical perspective. This protecting group is commonly used in peptide synthesis but has also found applications in the synthesis of more complex organic molecules. Its stability under various reaction conditions makes it an ideal choice for introducing functional groups into sensitive molecular frameworks without compromising overall structural integrity.

The furan moiety contributes to the compound's overall solubility and bioavailability, which are critical factors in drug development. Furan derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) therapies. Additionally, furan-based compounds have shown promise in treating neurological disorders due to their ability to interact with specific neurotransmitter systems.

Current research efforts are focused on optimizing the pharmacokinetic properties of this compound. By modifying key structural features, such as the length and branching of the side chains, researchers aim to enhance its metabolic stability and reduce potential toxicity. These modifications are guided by computational modeling studies that predict how changes in molecular structure will affect biological activity.

The aminoformamide linkage in the compound's structure is another key feature that contributes to its versatility as a pharmacological tool. This functional group can participate in hydrogen bonding interactions with biological targets, increasing the compound's binding affinity and selectivity. Furthermore, it provides a site for further chemical modification, allowing researchers to tailor the molecule's properties for specific applications.

One particularly exciting area of research involves exploring the compound's potential as an antimicrobial agent. The unique combination of functional groups makes it well-suited for disrupting bacterial cell membranes or inhibiting essential metabolic pathways. Preliminary screenings have shown promising results against several drug-resistant bacterial strains, suggesting that this compound could fill an unmet need in antibiotic development.

The synthesis and characterization of this compound have also contributed to our understanding of general principles in organic chemistry. The multi-step synthetic route provides valuable insights into how complex molecules can be constructed from simpler precursors through carefully controlled reactions. These insights are not only relevant to pharmaceutical chemistry but also have broader implications for materials science and industrial chemistry.

As interest in structure-based drug design continues to grow, compounds like this one will play an increasingly important role in guiding therapeutic development. By providing detailed information about their molecular interactions with biological targets, these compounds help researchers design more effective drugs with improved safety profiles. The availability of high-quality synthetic methods also facilitates rapid screening campaigns aimed at identifying new lead compounds for drug discovery programs.

In conclusion,(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171175-04-3) represents a significant advancement in pharmaceutical chemistry with diverse potential applications across multiple therapeutic areas. Its intricate molecular structure combined with promising preliminary results makes it an attractive candidate for further research and development efforts aimed at improving human health outcomes.